Cas no 328261-08-1 (2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 328261-08-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5583974
• PubChem ID: 711668
• Update Time: 2025-07-22

2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• BIM-0027024.P001
• Oprea1_382196
• AKOS024275326
• STL485759
• WAY-300613
• CBMicro_027132
• EN300-18205253
• 328261-08-1
• 2-Methoxy-N-(5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl)benzamide
• SCHEMBL17318655
• 2-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• AK-778/11412120

• Inchi： 1S/C17H15N3O3S/c1-22-12-9-7-11(8-10-12)16-19-20-17(24-16)18-15(21)13-5-3-4-6-14(13)23-2/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： OFHIDLVPINDRJL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1C=CC(=CC=1)OC)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 328261-08-1)

2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 328261-08-1, represents a convergence of structural complexity and potential biological activity. The molecular architecture of this compound is characterized by the presence of multiple functional groups, including 2-methoxy, N, 5-(4-methoxyphenyl), 1,3,4-thiadiazol-2-yl, and benzamide moieties. These elements collectively contribute to its intriguing pharmacological properties and make it a subject of intense research interest.

The study of such heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The thiadiazole core, in particular, is well-documented for its versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of the 2-methoxy and 4-methoxyphenyl substituents into the molecular framework further modulates the pharmacokinetic and pharmacodynamic profiles of the compound. This strategic placement of electron-donating groups enhances the compound's solubility and bioavailability while also influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate key signaling pathways involved in disease progression. 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. Preliminary studies have suggested that this compound exhibits inhibitory activity against several targets relevant to cancer biology. The benzamide moiety, for instance, is known to interfere with proteasomal degradation pathways, which are often dysregulated in tumor cells.

The benzamide group is particularly noteworthy for its role in enhancing binding affinity and selectivity. By serving as a hinge-binding motif, it allows the compound to engage deeply with its target proteins, thereby increasing its therapeutic efficacy. Additionally, the presence of the 1,3,4-thiadiazol-2-yl ring system introduces a layer of structural rigidity that can be exploited to optimize drug-like properties such as metabolic stability and binding kinetics. These features make 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide an attractive scaffold for further derivatization and optimization.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design in accelerating the discovery of novel therapeutics. Computational modeling techniques have played a pivotal role in this endeavor by allowing researchers to predict how different molecular configurations will interact with biological systems. In the case of 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide, advanced computational methods have been employed to elucidate its binding mode at various targets. These insights have guided synthetic efforts aimed at improving potency and reducing off-target effects.

One of the most compelling aspects of this compound is its potential application in addressing multifaceted diseases that involve complex interplay between multiple biological pathways. For example, cancer is characterized by aberrant signaling across numerous pathways, necessitating therapeutic strategies that can simultaneously modulate several targets. 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide has shown promise in preclinical models by exhibiting dual or even polypharmacological activity. This capability aligns well with current trends in precision medicine, where personalized treatment regimens are tailored to individual patient profiles.

The synthesis of complex organic molecules like 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide presents significant challenges due to their intricate structural features. However， recent advancements in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in assembling key functional groups into the desired molecular framework. These innovations have not only streamlined the synthetic process but also opened up new possibilities for molecular diversification.

Evaluation of pharmacological activity requires rigorous testing across various models to assess both efficacy and safety profiles. In vitro assays are typically performed first to screen for initial biological activity before moving on to more complex in vivo models. The results from these early-stage studies have been encouraging for 2-methoxy-N-5-(4-methoxyphenyl)-1,3,4-thiadiazol-2-ylbenzamide; it has demonstrated notable inhibitory effects on several enzymes implicated in cancer progression without significant toxicity at effective doses.

The development pipeline for new pharmaceuticals often involves multiple stages of optimization before reaching clinical trials. For compounds like 2-methoxy-N-5-(4-methoxyphenyl)-1，3，4-thiadiazol -2 - ylbenzamide，this process may entail modifying substituents，adjusting solubility profiles，or enhancing metabolic stability through structural alterations。 Such modifications are guided by data from high-throughput screening (HTS) campaigns，which allow researchers to rapidly test thousands of compounds against various biological targets。 The integration of machine learning algorithms into HTS has further accelerated this process by enabling more predictive screening。

The regulatory landscape governing new drug development imposes stringent requirements on safety and efficacy before approval can be granted。 Consequently， comprehensive toxicological studies are essential before human trials can commence。 These studies assess potential adverse effects across various exposure levels and durations。 Preliminary toxicology data on 2 - meth oxy - N - 5 - ( 4 - meth oxy phen yl ) - 1 ， 3 ， 4 - thi adia z ol - 2 - ylbe nz am ide have been favorable，supporting its progression toward clinical evaluation。

The ultimate goal of developing new therapeutics is to improve patient outcomes through effective treatment options。 In this regard， compounds like 2 - meth oxy - N - 5 - ( 4 - meth oxy phen yl ) - 1 ， 3 ， 4 - thi adia z ol - 2 - ylbe nz am ide hold significant promise due to their unique pharmacological properties。 As research continues to uncover new biological insights， it is likely that additional applications for this compound will be identified beyond initial therapeutic areas。